Cas no 1217811-50-1 ((S)-(+)-N-Trifluoroacetodidemethyl Citalopram)

• Product Name: (S)-(+)-N-Trifluoroacetodidemethyl Citalopram
• CAS No: 1217811-50-1
• MF: C₂₀H₁₆F₄N₂O₂
• MW: 392.34700
• CID: 1060251
• Update Time: 2025-07-01

(S)-(+)-N-Trifluoroacetodidemethyl Citalopram Chemical and Physical Properties

Names and Identifiers

• S-(+)-N-Trifluoroacetodidemethyl Citalopram
• S-(+)-N-Trifluoroace
• N-[3-[(1S)-5-cyano-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]propyl]-2,2,2-trifluoroacetamide
• (S)-(+)-N-Trifluoroacetodidemethyl Citalopram

Computed Properties

• Exact Mass: 392.11500

Experimental Properties

• PSA: 65.61000
• LogP: 4.77018

Additional information on (S)-(+)-N-Trifluoroacetodidemethyl Citalopram

Introduction to (S)-(+)-N-Trifluoroacetodidemethyl Citalopram (CAS No. 1217811-50-1)

(S)-(+)-N-Trifluoroacetodidemethyl Citalopram (CAS No. 1217811-50-1) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research. This compound is a derivative of citalopram, a well-known antidepressant, and its unique structure incorporates a trifluoroacetyl group, which plays a pivotal role in enhancing its pharmacological properties. The CAS registry number, 1217811-50-1, uniquely identifies this compound within the chemical database, ensuring its precise identification and reference in scientific literature.

The synthesis of (S)-(+)-N-Trifluoroacetodidemethyl Citalopram involves advanced organic chemistry techniques, particularly focusing on stereochemistry to achieve the desired (S) configuration. This enantiomer-specific synthesis is crucial for optimizing the compound's bioavailability and therapeutic efficacy. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how the spatial arrangement of atoms can significantly influence pharmacokinetics and pharmacodynamics.

One of the most promising aspects of this compound is its potential application in the treatment of major depressive disorder (MDD). Preclinical trials have demonstrated that (S)-(+)-N-Trifluoroacetodidemethyl Citalopram exhibits enhanced selectivity for serotonin reuptake inhibition compared to traditional citalopram. This improvement suggests a reduced likelihood of adverse side effects, such as dizziness or dry mouth, which are commonly associated with first-generation antidepressants.

The incorporation of the trifluoroacetyl group into the molecule not only enhances its lipophilicity but also improves its metabolic stability. This modification allows for better absorption in the gastrointestinal tract and prolonged residence time in systemic circulation, thereby increasing the overall efficiency of the drug. Recent research has also explored the potential of this compound as a candidate for sustained-release formulations, which could further optimize patient compliance and therapeutic outcomes.

In terms of pharmacokinetics, (S)-(+)-N-Trifluoroacetodidemethyl Citalopram has shown favorable profiles in animal models, with rapid absorption and minimal first-pass metabolism. These characteristics make it an attractive option for oral administration, a preferred route for most antidepressant therapies. Additionally, studies have indicated that this compound may possess neuroprotective properties, potentially offering benefits beyond traditional antidepressant effects.

The development of (S)-(+)-N-Trifluoroacetodidemethyl Citalopram represents a significant advancement in medicinal chemistry, particularly in the quest for safer and more effective antidepressant agents. Its unique structural features and promising preclinical results underscore its potential to address unmet needs in mental health care.

In conclusion, (S)-(+)-N-Trifluoroacetodidemethyl Citalopram (CAS No. 1217811-50-1) stands at the forefront of innovative drug development, leveraging cutting-edge chemical synthesis and pharmacological insights to improve mental health treatments. As research continues to unfold, this compound holds great promise for revolutionizing the approach to depression therapy.